Cas no 99839-26-6 (delta(2)-piperidine-2-carboxylic acid)

• Product Name: delta(2)-piperidine-2-carboxylic acid
• CAS No: 99839-26-6
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 1003048
• PubChem ID: 127439
• Update Time: 2025-10-29

delta(2)-piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• delta(2)-piperidine-2-carboxylic acid
• 1,2,3,4-tetrahydropyridine-6-carboxylic acid
• EN300-367444
• 1,4,5,6-tetrahydropyridine-2-carboxylicacid
• 99839-26-6
• AKOS006353821
• delta(2)-Piperideine-2-carboxylate
• SCHEMBL3717006
• DTXSID50244270
• 1,4,5,6-tetrahydropyridine-2-carboxylic acid

• Inchi： 1S/C6H9NO2/c8-6(9)5-3-1-2-4-7-5/h3,7H,1-2,4H2,(H,8,9)
• InChI Key： SYHALQNMKJVYAZ-UHFFFAOYSA-N
• SMILES： OC(C1=CCCCN1)=O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on delta(2)-piperidine-2-carboxylic acid

Chemical Profile of Delta(2)-Piperidine-2-Carboxylic Acid (CAS No. 99839-26-6)

Delta(2)-Piperidine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 99839-26-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic carboxylic acid derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The piperidine ring, a six-membered nitrogen-containing saturated ring, introduces distinct electronic and steric characteristics that make this molecule a valuable scaffold for drug development.

The chemical structure of Delta(2)-Piperidine-2-carboxylic acid features a carboxylic acid functional group (-COOH) attached to a piperidine ring at the 2-position. This arrangement imparts both acidic and basic properties to the molecule, facilitating its participation in various chemical reactions such as esterification, amidation, and condensation. The presence of the nitrogen atom in the piperidine ring also enhances its solubility in polar solvents, making it suitable for biological assays and pharmacokinetic studies.

In recent years, Delta(2)-Piperidine-2-carboxylic acid has been extensively studied for its pharmacological potential. Researchers have explored its derivatives as intermediates in the synthesis of bioactive molecules targeting neurological disorders, cardiovascular diseases, and infectious diseases. The piperidine scaffold is particularly favored in medicinal chemistry due to its ability to mimic natural amino acids, thereby improving binding affinity and selectivity in drug-receptor interactions.

One of the most compelling areas of research involving Delta(2)-Piperidine-2-carboxylic acid is its application in the development of antiviral agents. Studies have demonstrated that modifications of the piperidine ring can enhance the efficacy of compounds targeting viral proteases and polymerases. For instance, recent publications highlight the use of Delta(2)-Piperidine-2-carboxylic acid derivatives as inhibitors of HIV protease, showcasing their potential in combating viral infections.

The compound has also shown promise in the treatment of neurodegenerative diseases. The unique steric and electronic properties of Delta(2)-Piperidine-2-carboxylic acid allow it to interact with specific neurotransmitter receptors, making it a candidate for developing novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies indicate that certain derivatives exhibit neuroprotective effects by modulating cholinergic and dopaminergic pathways.

Another area where Delta(2)-Piperidine-2-carboxylic acid has been investigated is in anti-inflammatory drug development. Inflammatory processes are mediated by complex signaling pathways involving various enzymes and cytokines. Researchers have synthesized analogs of Delta(2)-Piperidine-2-carboxylic acid that inhibit key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). These derivatives have shown significant anti-inflammatory activity in preclinical models, suggesting their potential as therapeutic agents for chronic inflammatory diseases.

The synthesis of Delta(2)-Piperidine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as carboxylation or hydrolysis. Advanced techniques like transition metal-catalyzed cross-coupling reactions have also been employed to introduce structural diversity into the molecule.

In conclusion, Delta(2)-Piperidine-2-carboxylic acid (CAS No. 99839-26-6) is a versatile compound with significant implications in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing drugs targeting various diseases, including viral infections, neurodegenerative disorders, and chronic inflammatory conditions. Continued research into this compound and its derivatives will likely uncover even more promising applications in medicine and biotechnology.